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Compound of Interest

Compound Name: Beauvericin-13C45

Cat. No.: B12386820

This guide provides crucial safety protocols and operational plans for researchers, scientists,
and drug development professionals handling Beauvericin-13C45. The following procedures
are based on the safety data for the parent compound, Beauvericin, and should be strictly
adhered to when working with its isotopically labeled form.

Hazard Identification and Toxicity

Beauvericin is a mycotoxin that exhibits significant cytotoxic, genotoxic, and apoptotic effects.
Its primary mechanism of action involves acting as an ionophore, disrupting cellular ion
homeostasis, particularly by increasing the intracellular concentration of calcium ions (Ca2*)[1]
[2][3]. This disruption leads to oxidative stress, mitochondrial dysfunction, and ultimately,
programmed cell death (apoptosis)[1][2][4]. While comprehensive LD50 data is limited, in vivo
studies have established No Observed Adverse Effect Levels (NOAELS)[5].

Quantitative Toxicity Data:
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. SpeciesiCell .
Metric Value . Observations Reference
Line
Based on
increased thyroid
NOAEL (Female) 1 mg/kg bw/day Mice pycnotic nuclei [5]
and endometrial
hyperplasia.
Based on
0.1 mg/kg ) reduced colloid
NOAEL (Male) Mice [5]
bw/day and altered T4
serum levels.
Based on
0.1 mg/kg ) )
Maternal NOAEL Mice increased [5]
bw/day )
thymus weight.
Developmental )
10 mg/kg bw/day  Mice [5]
NOAEL
1.9+0.7to 20.6 Varies with
ICso Caco-2 cells [4]

+6.9 UM

exposure time.

Personal Protective Equipment (PPE)

Due to the toxic nature of Beauvericin, stringent adherence to PPE protocols is mandatory to

prevent exposure through inhalation, skin contact, or ingestion.
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PPE Category

Specifications

Rationale

Hand Protection

Double-glove with chemical-
resistant gloves (e.g., Nitrile or
Neoprene). Ensure gloves
have been tested for
resistance against similar
chemical structures. Discard
outer gloves immediately after

handling the compound.

Prevents dermal absorption.
Butyl rubber gloves are
recommended for handling a
wide variety of chemicals,
including corrosive acids and

esters[6].

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields or a

full-face shield.

Protects eyes from airborne
particles and accidental

splashes.

Respiratory Protection

For handling the powdered
form, a NIOSH-approved N95
or higher-rated particulate
respirator is required[7][8][9]
[10].

Prevents inhalation of the
powdered mycotoxin. All
NIOSH-approved respirators
will have a TC approval
number (e.g., TC 84A-XXXX)

printed on the equipment[9].

Body Protection

Wear a fully buttoned lab coat.
For larger quantities or when
there is a risk of splashing, a
disposable, chemical-resistant
gown or coverall is

recommended.

Protects skin from

contamination.

Handling and Storage

Operational Plan:

o Designated Area: All work with Beauvericin-13C45, especially the handling of the solid

compound, must be conducted in a designated area within a certified chemical fume hood or

a biological safety cabinet to control airborne particles.

» Weighing: Weighing of the powdered compound should be done on a tared, disposable

weigh boat within the containment of a fume hood.
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o Solutions: When preparing solutions, add the solvent to the vial containing the Beauvericin
powder slowly to avoid aerosolization.

o Storage: Store Beauvericin-13C45 in a clearly labeled, sealed container in a cool, dry, and
dark place. Ensure the storage location is secure and accessible only to authorized
personnel.

Accidental Release and Spill Management

Emergency Plan:

o Evacuate: Immediately evacuate the affected area.

 Alert: Inform colleagues and the laboratory supervisor.

e PPE: Don the appropriate PPE as listed in the table above before re-entering the area.
o Containment:

o Solid Spills: Gently cover the spill with absorbent paper towels to avoid raising dust.
Dampen the towels with a suitable solvent (e.g., 70% ethanol) to wet the powder[11].

o Liquid Spills: Cover the spill with absorbent material.
o Decontamination:

o Working from the outside of the spill inwards, carefully clean the area with a disinfectant
solution (e.g., a freshly prepared 10% bleach solution), followed by 70% ethanol[11][12]
[13].

o Allow a contact time of at least 10-30 minutes for the disinfectant to be effective[11][12].

o Disposal: All materials used for cleanup (absorbent pads, gloves, etc.) must be collected in a
sealed, labeled hazardous waste bag for proper disposal.

First Aid Measures
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Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Remove contaminated clothing immediately.
) Wash the affected area thoroughly with soap
Skin Contact )
and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Decontamination and Disposal Plan

Experimental Protocol for Decontamination of Labware:

o Objective: To safely decontaminate all labware (glassware, utensils, etc.) that has come into
contact with Beauvericin-13C45.

e Materials:

o Appropriate PPE

[¢]

10% bleach solution (freshly prepared)

o

70% ethanol

Distilled water

(¢]

Hazardous waste containers

[¢]
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e Procedure:

1. Rinse all contaminated labware with a suitable solvent (e.g., ethanol or methanol) to
remove the bulk of the compound. Collect this solvent rinse as hazardous waste.

2. Immerse the rinsed labware in a 10% bleach solution for a minimum of 30 minutes[13].
3. Thoroughly rinse the labware with 70% ethanol.

4. Rinse multiple times with distilled water.

5. Allow to air dry completely before reuse or storage.

Disposal Plan: All waste contaminated with Beauvericin-13C45, including stock vials, used
PPE, and cleaning materials, is considered hazardous waste.

o Solid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous liquid waste
container.

« Inactivation: Chemical inactivation of liquid waste can be performed by adding bleach to a
final concentration of 10% and allowing it to react for at least 30 minutes before collection for
disposal[13].

o Final Disposal: All hazardous waste must be disposed of through the institution's official
hazardous waste management program, which typically involves incineration[14]. Do not
dispose of Beauvericin waste down the drain or in regular trash.

Beauvericin Signaling Pathway Visualization

The primary toxic mechanism of Beauvericin involves its ionophoric properties, which disrupt
cellular calcium homeostasis, leading to oxidative stress and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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